Cas no 2248404-14-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-methoxy-1H-indazole-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-methoxy-1H-indazole-3-carboxylate
• CAS No: 2248404-14-8
• MF: C₁₇H₁₁N₃O₅
• MW: 337.286343812943
• CID: 6139297
• PubChem ID: 165727180
• Update Time: 2025-06-11

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-methoxy-1H-indazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-methoxy-1H-indazole-3-carboxylate
• 2248404-14-8
• EN300-6518297

• Inchi： 1S/C17H11N3O5/c1-24-12-8-4-7-11-13(12)18-19-14(11)17(23)25-20-15(21)9-5-2-3-6-10(9)16(20)22/h2-8H,1H3,(H,18,19)
• InChI Key： PLIBEMPRYYZIMV-UHFFFAOYSA-N
• SMILES： O(C(C1=C2C=CC=C(C2=NN1)OC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 337.06987046g/mol
• Monoisotopic Mass: 337.06987046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 102Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-methoxy-1H-indazole-3-carboxylate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-methoxy-1H-indazole-3-carboxylate (CAS No. 2248404-14-8)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-methoxy-1H-indazole-3-carboxylate (CAS No. 2248404-14-8) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique isoindole and indazole moieties, is a subject of interest due to its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity, which combines a 7-methoxy substitution on the indazole ring with a 1,3-dioxo-isoindoline ester linkage. Such features make it a valuable scaffold for designing novel therapeutic agents.

In recent years, the demand for heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-methoxy-1H-indazole-3-carboxylate has surged, driven by their versatility in medicinal chemistry. The compound's CAS No. 2248404-14-8 is frequently searched in academic and industrial databases, reflecting its relevance in targeted drug design and small-molecule inhibitors. Its structural attributes align with current trends in kinase inhibition and protein-protein interaction modulation, areas that are pivotal in oncology and inflammatory disease research.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-methoxy-1H-indazole-3-carboxylate involves multi-step organic reactions, often starting from 7-methoxy-1H-indazole-3-carboxylic acid and N-hydroxyphthalimide. The esterification process is critical to achieving high purity, as impurities can affect its efficacy in downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its structure and purity, ensuring compliance with research-grade standards.

One of the most discussed topics in relation to this compound is its potential role in cancer therapeutics. The indazole core is known for its affinity toward various kinase targets, while the isoindole moiety may enhance bioavailability. Researchers are exploring its derivatives for selective inhibition of pathways like PI3K/AKT/mTOR, which are frequently dysregulated in tumors. This aligns with the growing interest in precision medicine and personalized oncology, making CAS No. 2248404-14-8 a keyword in cutting-edge literature.

Beyond oncology, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-methoxy-1H-indazole-3-carboxylate is also investigated for its anti-inflammatory properties. The 7-methoxy group may contribute to COX-2 selectivity, a hot topic in NSAID development. Given the rising prevalence of chronic inflammatory conditions, this compound's mechanism of action is a frequent subject of molecular docking studies and in vitro assays.

From a commercial perspective, the compound is listed in catalogs of leading chemical suppliers as a research-grade reagent. Its pricing and availability are influenced by factors like scale-up challenges and patent landscapes. Scientists often search for CAS 2248404-14-8 suppliers or synthetic protocols, highlighting the need for reliable sourcing and scalable synthesis methods.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-methoxy-1H-indazole-3-carboxylate (CAS No. 2248404-14-8) represents a promising candidate for multiple therapeutic avenues. Its structural ingenuity and applicability in drug discovery ensure its continued relevance in scientific discourse. As research progresses, this compound may unlock new possibilities in biomedical innovation, solidifying its place in the lexicon of modern chemistry.